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Compound of Interest

Compound Name: Docosyl acrylate

Cat. No.: B102722 Get Quote

Introduction

Docosyl acrylate, also known as behenyl acrylate, is a long-chain acrylate ester that serves

as a critical hydrophobic monomer in polymer science.[1] Its molecular structure consists of a

22-carbon alkyl chain (docosyl group) attached to an acrylate functional group, imparting

significant hydrophobicity and unique thermal properties to the polymers derived from it.[1] This

combination of a long, flexible, and water-repelling alkyl chain with a reactive polymerizable

group makes docosyl acrylate an ideal candidate for designing advanced materials with

tailored properties.

For researchers, scientists, and drug development professionals, understanding the

characteristics of docosyl acrylate is key to leveraging its potential in a variety of applications,

including the development of specialty coatings, adhesives, and particularly, novel drug delivery

systems.[1] The incorporation of docosyl acrylate into polymer backbones allows for precise

control over surface energy, water resistance, and the crystallinity of the final material.[1][2] In

the realm of drug development, its profound hydrophobicity is exploited to create stable

nanoparticles and microparticles for the encapsulation and controlled release of lipophilic

therapeutic agents.

This guide provides an in-depth technical overview of docosyl acrylate, covering its

physicochemical properties, synthesis, polymerization methods, and key applications, with a

focus on its role in creating hydrophobic polymers for scientific and pharmaceutical research.
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Physicochemical Properties of Docosyl Acrylate
Docosyl acrylate is a white, waxy solid at room temperature.[1] Its long C22 alkyl chain

dictates its physical properties, making it highly soluble in nonpolar organic solvents like

toluene while being virtually insoluble in water.[1][3] To prevent spontaneous polymerization

during storage, it is typically stabilized with an inhibitor such as hydroquinone monomethyl

ether (MEHQ).[1][3]

Table 1: Physicochemical Properties of Docosyl Acrylate Monomer

Property Value Source

IUPAC Name docosyl prop-2-enoate [1][4]

Synonyms
Behenyl acrylate, Acrylic acid

docosyl ester
[3][4]

CAS Number 18299-85-9 [3][4]

Molecular Formula C₂₅H₄₈O₂ [1][4]

Molecular Weight 380.66 g/mol [1][3]

Appearance
White to almost white powder

or lump
[1][3]

Melting Point 45.0 to 49.0 °C [3][5]

Boiling Point 455.7 ± 14.0 °C (Predicted) [5]

Density 0.865 ± 0.06 g/cm³ (Predicted) [5]

| Solubility | Soluble in toluene; Insoluble in water |[1][3] |

Synthesis of Docosyl Acrylate
The most common method for synthesizing docosyl acrylate is through the esterification of

docosanol (behenyl alcohol) with acrylic acid or its derivatives. This reaction typically requires a

catalyst and conditions that favor the removal of water to drive the equilibrium toward the

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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